2-Methoxyethyl 6-bromo-5-((3-chlorobenzyl)oxy)-2-methylbenzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 6-bromo-5-[(3-chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H18BrClO5/c1-12-19(20(23)25-7-6-24-2)15-9-18(16(21)10-17(15)27-12)26-11-13-4-3-5-14(22)8-13/h3-5,8-10H,6-7,11H2,1-2H3
• InChI Key: ICFKKZAUNXEIGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC(=C(C=C2O1)Br)OCC3=CC(=CC=C3)Cl)C(=O)OCCOC
• Molecular Formula: C20H18BrClO5
• Molecular Weight: 453.7 g/mol

Description

2-Methoxyethyl 6-bromo-5-((3-chlorobenzyl)oxy)-2-methylbenzofuran-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of benzofuran derivatives and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of 2-Methoxyethyl 6-bromo-5-((3-chlorobenzyl)oxy)-2-methylbenzofuran-3-carboxylate is not fully understood. However, it has been proposed that the compound exerts its pharmacological effects by inhibiting the activity of various enzymes and signaling pathways. For instance, it has been shown to inhibit the activity of tyrosinase, which is involved in the production of melanin. This property makes the compound a potential candidate for the treatment of hyperpigmentation disorders. Additionally, the compound has been found to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are involved in the degradation of acetylcholine. This property makes the compound a potential candidate for the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
2-Methoxyethyl 6-bromo-5-((3-chlorobenzyl)oxy)-2-methylbenzofuran-3-carboxylate has been found to exhibit significant biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating various signaling pathways, including the caspase pathway. Moreover, it has been found to inhibit the proliferation of cancer cells by arresting the cell cycle at the G1 phase. The compound has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. Additionally, it has been shown to exhibit antifungal and antibacterial properties by disrupting the cell membrane of fungi and bacteria.

Advantages and Limitations for Lab Experiments

2-Methoxyethyl 6-bromo-5-((3-chlorobenzyl)oxy)-2-methylbenzofuran-3-carboxylate has several advantages and limitations for lab experiments. One of the major advantages is its high potency and selectivity against cancer cells. This property makes the compound a potential candidate for the development of novel anticancer drugs. Moreover, the compound has been found to exhibit low toxicity towards normal cells, which is a desirable property for any potential drug candidate. However, one of the major limitations of the compound is its poor solubility in aqueous solutions. This property makes it difficult to administer the compound orally or intravenously.

Future Directions

There are several future directions for the research on 2-Methoxyethyl 6-bromo-5-((3-chlorobenzyl)oxy)-2-methylbenzofuran-3-carboxylate. One of the potential directions is the development of novel drug delivery systems that can overcome the poor solubility of the compound. This can be achieved by encapsulating the compound in liposomes or nanoparticles. Another potential direction is the modification of the compound's structure to improve its pharmacological properties. For instance, the introduction of functional groups such as amino or hydroxyl groups may enhance the compound's solubility and selectivity towards cancer cells. Additionally, the compound's potential applications in the treatment of other diseases such as Alzheimer's disease and hyperpigmentation disorders should be further explored.

Synthesis Methods

The synthesis of 2-Methoxyethyl 6-bromo-5-((3-chlorobenzyl)oxy)-2-methylbenzofuran-3-carboxylate involves the reaction of 6-bromo-5-((3-chlorobenzyl)oxy)-2-methylbenzofuran-3-carboxylic acid with 2-methoxyethyl chloroformate in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The product is obtained in good yield and purity by simple filtration and recrystallization.

Scientific Research Applications

2-Methoxyethyl 6-bromo-5-((3-chlorobenzyl)oxy)-2-methylbenzofuran-3-carboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound has also been found to possess anti-inflammatory, antifungal, and antibacterial properties. Moreover, it has been shown to inhibit the activity of various enzymes, including tyrosinase, acetylcholinesterase, and butyrylcholinesterase.